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Compound of Interest

Compound Name: Calcium selenide

CAS No.: 1305-84-6

Cat. No.: B072165

Get Quote

Topic: The Role of Calcium Selenide in the Advancement of Infrared Optics and Sensors

Audience: Researchers, scientists, and professionals in materials science and optical

engineering.

Introduction
Calcium Selenide (CaSe) is a semiconductor compound that has garnered interest in the field

of optoelectronics due to its unique photoluminescent properties.[1] While its intrinsic properties

do not lend themselves to direct infrared (IR) detection, CaSe plays a crucial role as a

modifying component in chalcogenide glasses, which are exceptional materials for infrared

applications. This document provides an overview of the properties of Calcium Selenide and

its application in enhancing the performance of infrared-transmitting materials. Detailed

protocols for the synthesis of CaSe-modified chalcogenide glasses and the fabrication of

optical components are also presented.
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Calcium Selenide is a wide bandgap semiconductor, a property that dictates its interaction

with electromagnetic radiation.[2] In its pure crystalline form, CaSe is not suitable as an active

material for infrared detectors. The primary reason is its large band gap of approximately 3.9

eV.[3] This wide band gap means that a significant amount of energy is required to excite an

electron from the valence band to the conduction band, corresponding to photon wavelengths

in the ultraviolet spectrum, not the infrared range.

However, the incorporation of Calcium Selenide into other material systems, particularly

chalcogenide glasses, can significantly modify and enhance their properties for infrared

applications.[2][4] Chalcogenide glasses, which are based on sulfur, selenium, and tellurium,

are renowned for their broad transmission window in the infrared spectrum.[2][4][5][6] The

addition of modifiers like CaSe can improve their thermal stability, mechanical properties, and

refine their refractive index, making them more suitable for the fabrication of high-performance

infrared optics such as lenses, windows, and fibers.[2][4]

Data Presentation: Optical and Physical Properties
The following table summarizes the key optical and physical properties of Calcium Selenide.

Property Value Reference

Chemical Formula CaSe [7]

Crystal Structure Rock Salt (Cubic) [3]

Band Gap ~3.9 eV [3]

Appearance White to gray solid [3]

Melting Point ~1300°C [3]

Application in Infrared-Transmitting Chalcogenide
Glasses
The primary application of Calcium Selenide in the context of infrared technology is as a

component in the synthesis of advanced chalcogenide glasses. These glasses are critical for a

wide range of IR applications, including thermal imaging, remote sensing, and spectroscopy.[6]
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Logical Relationship: How CaSe Modifies Chalcogenide
Glass for IR Applications
The addition of Calcium Selenide to a chalcogenide glass matrix influences several key

properties that are advantageous for infrared optics. The diagram below illustrates this

relationship.

Calcium Selenide (CaSe)

CaSe-Modified
Chalcogenide Glass

Incorporation

Chalcogenide Glass Matrix
(e.g., Ge-As-Se)

Matrix

Enhanced Properties for IR Optics

Increased Thermal Stability Improved Mechanical Hardness Refractive Index Modification Optimized IR Transmission Window

Click to download full resolution via product page

Caption: Role of CaSe in modifying chalcogenide glass properties.

Experimental Protocols
The following protocols provide a general framework for the synthesis of Calcium Selenide-

modified chalcogenide glass and the subsequent fabrication of an infrared-transmitting optical

window. These protocols are based on established methods for chalcogenide glass synthesis

and should be performed by trained personnel in a controlled laboratory environment.

Protocol 1: Synthesis of CaSe-Modified Ge-As-Se Glass
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This protocol describes the melt-quenching technique for synthesizing a CaSe-modified

germanium-arsenic-selenide glass.

Materials:

High-purity (99.999% or higher) Germanium (Ge), Arsenic (As), and Selenium (Se)

Calcium Selenide (CaSe) powder

Fused silica ampoule

Tube furnace with rocking capability

Glove box with an inert atmosphere (e.g., Argon)

Annealing furnace

Procedure:

Preparation of the Ampoule: Thoroughly clean a fused silica ampoule with deionized water

and a suitable solvent (e.g., acetone, isopropanol). Dry the ampoule in an oven at 120°C for

at least 4 hours to remove any moisture.

Weighing and Loading: Inside a glove box with an inert atmosphere, weigh the required

amounts of Ge, As, Se, and CaSe according to the desired final composition. A typical

composition might be Ge₂₀As₂₀Se₆₀ with 1-5 mol% CaSe added as a modifier. Load the

materials into the prepared fused silica ampoule.

Evacuation and Sealing: Attach the ampoule to a vacuum system and evacuate to a

pressure of 10⁻⁵ Torr or lower. While under vacuum, use a hydrogen-oxygen torch to seal

the ampoule.

Melting: Place the sealed ampoule into a tube furnace equipped with a rocking mechanism.

The rocking ensures homogenization of the melt.

Slowly heat the furnace to 800-950°C over several hours.
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Hold the furnace at the peak temperature for 10-24 hours while continuously rocking the

ampoule.

Quenching: After the melting period, rapidly cool the ampoule to room temperature. This can

be achieved by removing the ampoule from the furnace and allowing it to air-cool or by

quenching it in water. The rapid cooling is essential to prevent crystallization and form a

glassy state.

Annealing: To relieve internal stresses, place the quenched glass ingot into an annealing

furnace. Heat the glass to its glass transition temperature (Tg), hold for several hours, and

then slowly cool it down to room temperature over a period of several hours.

Experimental Workflow: Synthesis of CaSe-Modified
Chalcogenide Glass
The following diagram illustrates the key steps in the synthesis of CaSe-modified chalcogenide

glass.
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Caption: Workflow for CaSe-modified chalcogenide glass synthesis.

Protocol 2: Fabrication of an Infrared Optical Window
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This protocol outlines the process of cutting and polishing the synthesized glass to create an

optical window.

Materials:

Synthesized CaSe-modified chalcogenide glass ingot

Diamond wafering saw

Lapping and polishing machine

Alumina or diamond slurries of various particle sizes (e.g., 30 µm, 9 µm, 3 µm, 1 µm)

Polishing pads

Optical characterization equipment (e.g., FTIR spectrometer)

Procedure:

Cutting: Mount the glass ingot on the diamond wafering saw and cut slices of the desired

thickness for the optical window. Use a low-speed saw with an appropriate coolant to

minimize stress and prevent cracking.

Lapping:

Begin with a coarse abrasive slurry (e.g., 30 µm alumina) to planarize the surfaces of the

cut slice.

Sequentially move to finer abrasive slurries (e.g., 9 µm, 3 µm) to remove subsurface

damage from the previous lapping step. Clean the window thoroughly between each step.

Polishing:

Use a fine diamond slurry (e.g., 1 µm) on a polishing pad to achieve a smooth, mirror-like

surface finish.

The final polishing step may use a colloidal silica suspension for an even finer finish.
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Characterization:

Visually inspect the window for any scratches or defects.

Measure the infrared transmission spectrum using an FTIR spectrometer to verify its

performance in the desired wavelength range.

Conclusion
While Calcium Selenide in its pure form is not a direct material for infrared detection due to its

wide bandgap, its role as a modifying agent in chalcogenide glasses is of significant

importance for the advancement of infrared optics. The incorporation of CaSe can enhance the

thermal and mechanical properties of these glasses, making them more robust and reliable for

use in demanding infrared applications. The provided protocols offer a foundational

methodology for the synthesis and fabrication of CaSe-modified chalcogenide glass optical

components, enabling further research and development in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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calcium-selenide-in-infrared-technology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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